N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide

• IUPAC Name: N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-propylpentanamide
• InChI: InChI=1S/C21H30N2O4/c1-5-7-14(8-6-2)20(24)22-12-11-15-13-16-17(26-3)9-10-18(27-4)19(16)23-21(15)25/h9-10,13-14H,5-8,11-12H2,1-4H3,(H,22,24)(H,23,25)
• InChI Key: BKKDUFCGOHIWCM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCC1=CC2=C(C=CC(=C2NC1=O)OC)OC
• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol

Description

N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is located in the outer mitochondrial membrane and is involved in several cellular processes, including cholesterol transport, apoptosis, and inflammation. DPA-714 has been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide binds to TSPO with high affinity and specificity. TSPO is upregulated in several pathological conditions, including neuroinflammation, and N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide can be used to image the expression of TSPO in these conditions. The exact mechanism of action of N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide is not fully understood, but it is believed to modulate the function of TSPO, leading to changes in cellular processes.
Biochemical and Physiological Effects:
N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide has been shown to have anti-inflammatory effects in several animal models of neuroinflammation. It has also been shown to have neuroprotective effects in animal models of stroke. N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide has been shown to modulate the function of TSPO, leading to changes in cellular processes, including apoptosis and inflammation.

Advantages and Limitations for Lab Experiments

N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide is a selective ligand for TSPO, making it a useful tool in studying the expression of TSPO in pathological conditions. It has been extensively studied for its potential applications in imaging neuroinflammation. However, N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide has limitations in terms of its selectivity and specificity. It has been shown to bind to other proteins besides TSPO, leading to potential off-target effects.

Future Directions

There are several future directions for the use of N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide in scientific research. One potential direction is the development of new radioligands for imaging TSPO expression with higher selectivity and specificity. Another potential direction is the use of N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide in studying the role of TSPO in other cellular processes, including cholesterol transport and apoptosis. Additionally, N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide could be used in the development of new therapeutics for neuroinflammatory diseases.

Synthesis Methods

N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the formation of a key intermediate, 5,8-dimethoxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, which is then coupled with 2-(2-propylpentanamido)ethyl trifluoromethanesulfonate to yield the final product.

Scientific Research Applications

N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide has been used as a tool in several scientific research applications. It has been used as a radioligand for imaging TSPO expression in the brain using positron emission tomography (PET). PET imaging with N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-propylpentanamide has been used to study neuroinflammation in several neurological disorders, including Alzheimer's disease, multiple sclerosis, and stroke.